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Compound of Interest

Compound Name: (2,5-dichlorophenyl)methanol

Cat. No.: B146531

CAS Number: 34145-05-6

This technical guide provides a comprehensive overview of (2,5-dichlorophenyl)methanol, a
halogenated aromatic alcohol. The information is tailored for researchers, scientists, and
professionals in the field of drug development and organic synthesis. This document covers its
chemical properties, synthesis, applications, and safety information.

Chemical and Physical Properties

(2,5-dichlorophenyl)methanol, also known as 2,5-dichlorobenzyl alcohol, is a white crystalline
powder at room temperature. It possesses a molecular formula of C7HeCl20 and a molecular
weight of approximately 177.03 g/mol .[1]

Table 1: Physicochemical Properties of (2,5-dichlorophenyl)methanol
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Property Value Reference
CAS Number 34145-05-6
Molecular Formula C7HeCI20
Molecular Weight 177.03 g/mol
Appearance White fine crystalline powder [2]
Melting Point 79-80 °C
Boiling Point 266 °C
Flash Point 114 °C
. Limited solubility in water,
Solubility ] i
soluble in organic solvents.
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Synthesis

The synthesis of (2,5-dichlorophenyl)methanol can be achieved through the reduction of the
corresponding aldehyde, 2,5-dichlorobenzaldehyde. A common and effective method involves
the use of sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of 2,5-
dichlorobenzaldehyde

This protocol describes a general procedure for the reduction of an aromatic aldehyde to its
corresponding alcohol using sodium borohydride.

Materials:
e 2,5-dichlorobenzaldehyde

e Methanol or Ethanol
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e Sodium borohydride (NaBHa)

e Dichloromethane (CH2Cl2)

e 3 M Sodium hydroxide (NaOH) solution

o Saturated sodium chloride (brine) solution
e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

Procedure:

» Dissolve 2,5-dichlorobenzaldehyde in methanol or ethanol in a round-bottom flask equipped
with a magnetic stir bar.

e Cool the solution in an ice-water bath.

o Slowly add sodium borohydride to the stirred solution in small portions. The addition is
exothermic and may cause bubbling.

 After the addition is complete, remove the ice bath and continue stirring the mixture at room
temperature for approximately 20-30 minutes, or until the reaction is complete as monitored
by Thin Layer Chromatography (TLC).[3]

e Pour the reaction mixture into a separatory funnel.
o Add water and dichloromethane to the separatory funnel.

e Add 3 M sodium hydroxide solution to decompose the borate salts.[3]
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Shake the funnel vigorously and allow the layers to separate. The organic layer
(dichloromethane) will be the bottom layer.

Drain the organic layer into an Erlenmeyer flask.

Wash the aqueous layer with an additional portion of dichloromethane and combine the
organic layers.

Wash the combined organic layers with a saturated brine solution.
Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution using a rotary evaporator to yield the
crude (2,5-dichlorophenyl)methanol.

The crude product can be further purified by recrystallization or column chromatography.
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Starting Material Reagents & Solvent
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(2,5-dichlorophenyl)methanol
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Caption: Synthetic workflow for (2,5-dichlorophenyl)methanol.
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Applications in Research and Drug Development

(2,5-dichlorophenyl)methanol primarily serves as a versatile building block in organic
synthesis. Its utility is demonstrated in various chemical transformations.

One notable application is its participation in ruthenium-catalyzed oxidations. Specifically, it can
be oxidized to 2,5-dichlorobenzaldehyde using periodic acid (HslIOe) as the oxidant, catalyzed
by [Ru(acac)2(CHsCN)z]PFe.[2] This reaction highlights its role as a stable precursor to the
corresponding aldehyde, which is a common intermediate in the synthesis of more complex
molecules.

While its direct biological activity is not extensively documented, its isomeric counterpart, 2,4-
dichlorobenzyl alcohol, is a known mild antiseptic with a broad spectrum of activity against
bacteria and viruses associated with mouth and throat infections.[4][5] The mechanism of
action for 2,4-dichlorobenzyl alcohol is thought to involve the denaturation of external proteins
and the rearrangement of tertiary protein structures.[4] (2,5-dichlorophenyl)methanol is also
noted as an impurity (Impurity A) of 2,4-Dichlorobenzyl alcohol in the European
Pharmacopoeia, indicating its relevance in the quality control of pharmaceutical products.[2]

Ruthenium-catalyzed
Oxidation

Click to download full resolution via product page
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(2,5-dichlorophenyl)methanol 2,5-Dichlorobenzaldehyde Complex Molecules/

APIs

Caption: Role as a synthetic intermediate.

Spectral Data

The structural confirmation of (2,5-dichlorophenyl)methanol is typically achieved through
various spectroscopic techniques.

Table 2: Summary of Spectroscopic Data
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Technique Key Features

Signals corresponding to the benzylic protons
1H NMR (CH2), the hydroxyl proton (OH), and the

aromatic protons.

Resonances for the benzylic carbon, and the
13C NMR aromatic carbons, including those bonded to

chlorine and the hydroxymethyl group.

Characteristic absorption bands for O-H
FTIR stretching (broad), C-H stretching (aromatic and
aliphatic), C-O stretching, and C-CI stretching.

A molecular ion peak corresponding to the
Mass Spec. molecular weight, along with characteristic

fragmentation patterns.

Safety and Handling

(2,5-dichlorophenyl)methanol is classified as a combustible solid and requires careful
handling in a laboratory setting.

GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection
(eyeshields), and a dust mask (type N95 or equivalent).

e Handle in a well-ventilated area to avoid inhalation of dust.

e Avoid contact with skin and eyes.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b146531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Store in a cool, dry, and well-ventilated place.

In case of exposure, it is crucial to seek medical attention and follow standard first-aid
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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